Cas no 28631-35-8 (Propanoic acid,2-(2,4-dichlorophenoxy)-, isooctyl ester)

• Product Name: Propanoic acid,2-(2,4-dichlorophenoxy)-, isooctyl ester
• CAS No: 28631-35-8
• MF: C₁₇H₂₄Cl₂O₃
• MW: 347.276663780212
• CID: 271578
• Update Time: 2025-06-10

Propanoic acid,2-(2,4-dichlorophenoxy)-, isooctyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2-(2,4-dichlorophenoxy)-, isooctyl ester
• octan-2-yl 2-(2,4-dichlorophenoxy)propanoate
• 2-(2,4-Dichlorophenoxy)propionic acid isooctyl ester
• AC1L1XVJ
• Caswell No. 320C
• Dichlorprop-isoctyl
• Dichlorprop-isoctyl [ISO]
• EINECS 249-110-2
• EPA Pesticide Chemical Code 031463
• Isooctyl 2-(2,4-dichlorophenoxy)propionate
• Propionic acid, 2-(2,4-dichlorophenoxy)-, isooctyl ester
• 2-(2,4-Dichlorophenoxy)-propionic acid isooctyl ester
• 2-(2,4-Dichlorophenoxypropanoic acid isooctyl ester

• Inchi： 1S/C17H24Cl2O3/c1-12(2)7-5-4-6-10-21-17(20)13(3)22-16-9-8-14(18)11-15(16)19/h8-9,11-13H,4-7,10H2,1-3H3
• InChI Key： OAKNYWMOJIXXDI-UHFFFAOYSA-N
• SMILES： C1(=CC=C(Cl)C=C1Cl)OC(C)C(=O)OCCCCCC(C)C

Computed Properties

• Exact Mass: 346.11042
• Monoisotopic Mass: 346.11025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 10
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 35.5

Experimental Properties

• Density: 1.132
• Boiling Point: 406.2°Cat760mmHg
• Flash Point: 136°C
• Refractive Index: 1.503
• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives 2-phenoxypropionic acid esters

Additional information on Propanoic acid,2-(2,4-dichlorophenoxy)-, isooctyl ester

Propanoic acid,2-(2,4-dichlorophenoxy)-, isooctyl ester (CAS No. 28631-35-8): A Comprehensive Overview

Propanoic acid,2-(2,4-dichlorophenoxy)-, isooctyl ester, with the CAS number 28631-35-8, is a specialized chemical compound that has garnered significant attention in the field of pharmaceuticals and agrochemicals. This compound belongs to the class of esters and exhibits unique properties that make it valuable in various applications. Its molecular structure, characterized by a propanoic acid moiety linked to a 2,4-dichlorophenoxy group and an isooctyl ester group, contributes to its distinct chemical behavior and reactivity.

The 2,4-dichlorophenoxy group is a key feature of this compound, providing it with certain electronic and steric properties that are beneficial in chemical synthesis. This group is often found in various pharmaceutical intermediates and agrochemicals due to its ability to enhance the bioavailability and stability of active ingredients. The presence of the isooctyl ester moiety further modifies the compound's solubility and volatility, making it suitable for formulation in various matrices.

In recent years, there has been growing interest in the development of novel compounds for pharmaceutical applications. The Propanoic acid,2-(2,4-dichlorophenoxy)-, isooctyl ester has been studied for its potential role in drug development. Its structural features suggest that it may serve as a precursor or intermediate in the synthesis of more complex molecules. Researchers have been exploring its reactivity and how it can be modified to produce new pharmacologically active compounds.

The agrochemical industry has also shown interest in this compound due to its potential as a component in pesticide formulations. The combination of the 2,4-dichlorophenoxy group and the isooctyl ester moiety provides a balance of lipophilicity and hydrophobicity, which is crucial for effective pesticide delivery. Studies have indicated that derivatives of this compound may exhibit herbicidal or insecticidal properties, making them valuable candidates for further development.

The synthesis of Propanoic acid,2-(2,4-dichlorophenoxy)-, isooctyl ester involves multiple steps that require precise control over reaction conditions. The process typically begins with the reaction of 2,4-dichlorophenol with propanoic acid in the presence of an appropriate catalyst to form the phenoxypropanoic acid intermediate. This intermediate is then esterified using isooctanol under acidic conditions to yield the final product.

The purity and quality of Propanoic acid,2-(2,4-dichlorophenoxy)-, isooctyl ester are critical for its intended applications. Analytical techniques such as gas chromatography-mass spectrometry (GC-MS) and high-performance liquid chromatography (HPLC) are commonly used to ensure that the compound meets the required specifications. These methods allow for the detection and quantification of impurities, ensuring that the final product is suitable for pharmaceutical or agrochemical use.

In conclusion, Propanoic acid,2-(2,4-dichlorophenoxy)-, isooctyl ester (CAS No. 28631-35-8) is a versatile chemical compound with significant potential in both pharmaceuticals and agrochemicals. Its unique structural features make it valuable as an intermediate in drug synthesis and as a component in pesticide formulations. Continued research into this compound will likely uncover new applications and enhance our understanding of its properties and reactivity.